(2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid

• IUPAC Name: (2E)-2-fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H12FNO.C2HF3O2/c8-7(5-10)6-2-1-3-9-4-6;3-2(4,5)1(6)7/h9-10H,1-5H2;(H,6,7)/b7-6+
• InChI Key: BTWUJCHMMRDPNQ-UHDJGPCESA-N
• Canonical SMILES: C1CC(=C(CO)F)CNC1.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C1C/C(=C(/CO)\F)/CNC1.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H13F4NO3
• Molecular Weight: 259.20 g/mol
• CAS No.: 1160945-76-5

Description

(2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid is a chemical compound that has gained significant attention in the field of scientific research. This compound is synthesized through a specific method and has been widely used in various research studies. The purpose of

Mechanism of Action

The mechanism of action of ((2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid is not fully understood. However, it is believed to act as a nucleophile in various reactions, including the formation of C-C bonds and the reduction of carbonyl compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (this compound)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid have not been extensively studied. However, it has been shown to have low toxicity and is not expected to have any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of ((2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid is its versatility. It can be used in a wide range of reactions and is a useful reagent in organic synthesis. However, one of the main limitations of this compound is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of ((2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid in scientific research. One potential direction is the development of new catalytic systems for organic synthesis. Additionally, it could be used in the development of new pharmaceuticals and agrochemicals. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of ((2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid is a multi-step process that involves the use of several reagents and solvents. The first step involves the reaction of 2,2,2-trifluoroacetic anhydride with piperidine to form 2,2,2-trifluoroacetyl-piperidine. The second step involves the reaction of 2,2,2-trifluoroacetyl-piperidine with 2-fluoroacetaldehyde to form (this compound)-2-Fluoro-2-piperidin-3-ylideneethanol. The final step involves the reaction of (this compound)-2-Fluoro-2-piperidin-3-ylideneethanol with 2,2,2-trifluoroacetic acid to form (this compound)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid.

Scientific Research Applications

((2E)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid)-2-Fluoro-2-piperidin-3-ylideneethanol;2,2,2-trifluoroacetic acid has been widely used in various research studies. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals and agrochemicals. Additionally, it has been used in the development of new catalytic systems for organic synthesis.